Cas no 17573-94-3 (4'-Dimethylaminophenyl Acetylene)

• Product Name: 4'-Dimethylaminophenyl Acetylene
• CAS No: 17573-94-3
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• MDL: MFCD00168816
• CID: 122417
• PubChem ID: 5191884
• Update Time: 2025-04-18

4'-Dimethylaminophenyl Acetylene Chemical and Physical Properties

Names and Identifiers

• 4-Ethynyl-N,N-dimethylbenzenamine
• 4'-Dimethylaminophenyl acetylene
• Benzenamine,4-ethynyl-N,N-dimethyl-
• (4-ETHYNYL-PHENYL)-DIMETHYL-AMINE
• 1-ETHYNYL-4-DIMETHYLANILINE
• 1-Ethynyl-4-dimethylaniline,4-Dimethylaminophenylacetylene
• 3-[4-(dimethylamino)phenyl]-1H-isochromen-1-one
• 4-DIMETHYLAMINOPHENYLACETYLENE
• 4-Ethynyl-N,N-Dimethyl-Benzenamine
• BenzenaMine,4-ethynyl-N,N-diMethyl
• Benzenamine,4-ethynyl-N,N-dimethyl-(9CI)
• dimethylanilinoacetylene
• N,N-dimethyl-4-ethynylaniline
• N,N-DIMETHYL-4-ETHYNYLBENEZEAMINE
• 4-Ethynylphenyl-N,N-dimethylamine
• N,N-Methyl-4-ethynylaniline
• N-(4-Ethynylphenyl)-N,N-dimethylamine
• [4-(N,N-Dimethylamino)phenyl]acetylene
• [p-(Dimethylamino)phenyl]acetylene
• p-Ethynyl-N,N-dimethylaniline
• 4-ethynyl-n,n-dimethylaniline
• 4-Dimethylaminophenyl acetylene
• ZWMAYLMVFSCMMS-UHFFFAOYSA-N
• (4-ethynyl phenyl)-dimethyl amine
• BCP24230
• 1692AC
• 9202AA
• AKOS010651568
• 4-ethynyl-N,N-dimethylaniline;4-Dimethylaminophenyl acetylene
• DTXSID801308221
• FT-0637568
• MFCD00168816
• 752235-18-0
• SCHEMBL186079
• CS-W004844
• Q-102456
• Q-103122
• 4-Ethynyl-N pound notN-dimethylbenzenamine
• AC-6444
• AMY11236
• Benzenamine, 4-ethynyl-N,N-dimethyl-
• A3902
• DS-14229
• 4/'-DIMETHYLAMINOPHENYL ACETYLENE
• 4-Ethynyl-N,N-dimethylaniline, 97%
• 17573-94-3
• E1021
• EN300-1254861
• FT-0687407
• SY101325
• doi:10.14272/ZWMAYLMVFSCMMS-UHFFFAOYSA-N.1
• A854934
• DB-340272
• 4\\'-DIMETHYLAMINOPHENYL ACETYLENE
• AI-034/31406002
• DB-012632
• 4'-Dimethylaminophenyl Acetylene

• MDL： MFCD00168816
• Inchi： 1S/C10H11N/c1-4-9-5-7-10(8-6-9)11(2)3/h1,5-8H,2-3H3
• InChI Key： ZWMAYLMVFSCMMS-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 145.08900
• Monoisotopic Mass: 145.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 0.98±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 49.0 to 53.0 deg-C
• Boiling Point: 227.9±23.0 ºC (760 Torr),
• Flash Point: Degrees Fahrenheit:<230°F
  Degrees Celsius:<110°C
  
• Refractive Index: 1.552
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 3.24000
• LogP: 1.73390
• λmax: 285(EtOH)(lit.)
• Solubility: Not determined

4'-Dimethylaminophenyl Acetylene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-42/43
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
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